Cobaltous iodide hexahydrate
Overview
Description
Cobalt(II) iodide or cobaltous iodide are the inorganic compounds with the formula CoI2 and the hexahydrate CoI2(H2O)6 . These salts are the principal iodides of cobalt .
Synthesis Analysis
Cobalt(II) iodide is prepared by treating cobalt powder with gaseous hydrogen iodide . The hydrated form CoI2.6H2O can be prepared by the reaction of cobalt(II) oxide (or related cobalt compounds) with hydroiodic acid .Molecular Structure Analysis
Cobalt(II) iodide crystallizes in two polymorphs, the α- and β-forms. The α-polymorph consists of black hexagonal crystals, which turn dark green when exposed to air . The anhydrous salts adopt the cadmium halide structures. The hexaaquo salt consists of separated [Co(H2O)6]2+ and iodide ions as verified crystallographically .Chemical Reactions Analysis
Anhydrous cobalt(II) iodide is sometimes used to test for the presence of water in various solvents . Cobalt(II) iodide is used as a catalyst, e.g., in carbonylations. It catalyzes the reaction of diketene with Grignard reagents, useful for the synthesis of terpenoids .Physical And Chemical Properties Analysis
Cobalt(II) iodide has a molar mass of 312.7421 g/mol (anhydrous) and 420.83 g/mol (hexahydrate). It appears as a black hexagonal crystal in its α-form and as a yellow powder in its β-form . It has a density of 5.584 g/cm3 in its α-form, 5.45 g/cm3 in its β-form, and 2.79 g/cm3 as a hexahydrate . It has a melting point of 515-520 °C under vacuum for the α-form, and the β-form converts to the α-form at 400 °C . Its boiling point is 570 °C . It is soluble in water, with a solubility of 67.0 g/100 mL .Safety and Hazards
Cobalt(II) iodide is labeled with a warning signal word. It has hazard statements H302, H312, H315, H319, H332, H335, indicating that it is harmful if swallowed or inhaled, may cause an allergic skin reaction, and may cause serious eye irritation . It may also cause respiratory difficulties if inhaled . It is suspected of causing genetic defects and may cause cancer .
properties
IUPAC Name |
cobalt(2+);diiodide;hexahydrate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Co.2HI.6H2O/h;2*1H;6*1H2/q+2;;;;;;;;/p-2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSBRXEODRVITTI-UHFFFAOYSA-L | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.O.O.O.[Co+2].[I-].[I-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CoH12I2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90143076 | |
Record name | Cobaltous iodide hexahydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90143076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
420.83 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
10026-19-4 | |
Record name | Cobaltous iodide hexahydrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010026194 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cobaltous iodide hexahydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90143076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | COBALTOUS IODIDE HEXAHYDRATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/I974981LHM | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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